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A comprehensive review of propoxycarbazone-sodium's efficacy in controlling key weed

species in winter wheat, with a comparative analysis against other leading herbicides. This

guide synthesizes data from multiple field trials to provide researchers and crop protection

professionals with a clear, data-driven overview of its performance.

Propoxycarbazone-sodium, a post-emergence herbicide belonging to the sulfonylamino-

carbonyl-triazolinone chemical class, is widely utilized for the control of grass and broadleaf

weeds in cereal crops. Its primary mode of action is the inhibition of the acetolactate synthase

(ALS) enzyme, a key enzyme in the biosynthesis of branched-chain amino acids in plants.[1]

This guide provides a meta-analysis of field trial data, comparing the performance of

propoxycarbazone-sodium with other common herbicides used in winter wheat, including

sulfosulfuron, mesosulfuron-methyl, and pyroxsulam.

Comparative Efficacy in Weed Control
Field trials consistently demonstrate the effectiveness of propoxycarbazone-sodium against a

range of problematic weeds in winter wheat. The following tables summarize the quantitative

data on weed control efficacy from various studies.

Table 1: Efficacy of Propoxycarbazone-Sodium and Alternative Herbicides Against Key Grass

Weeds in Winter Wheat
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Herbicide
Application
Rate (g
a.i./ha)

Bromus
secalinus
(Cheat)
Control (%)

Bromus
tectorum
(Downy
Brome)
Control (%)

Alopecurus
myosuroide
s
(Blackgrass
) Control
(%)

Apera
spica-venti
(Loose
Silky-bent)
Control (%)

Propoxycarba

zone-sodium
45 97+ 84-99 69-95 74-100

Sulfosulfuron 35 30-81

Similar to or

less than

propoxycarba

zone

- -

Mesosulfuron

-methyl
- -

57 (in

combination)
69-95 -

Pyroxsulam 18.4 97+ 84-99 - -

Data compiled from multiple field studies.[1][2][3] Efficacy can vary based on environmental

conditions, weed growth stage, and the use of adjuvants.

Table 2: Impact of Adjuvants on the Efficacy of Propoxycarbazone-Sodium against Bromus

sterilis

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://bioone.org/journals/weed-technology/volume-23/issue-2/WT-08-131.1/Efficacy-of-Propoxycarbazone-sodium-for-Cheat-Bromus-secalinus-Control-in/10.1614/WT-08-131.1.short
https://www.researchgate.net/publication/259888578_Pyroxsulam_Compared_with_Competitive_Standards_for_Efficacy_in_Winter_Wheat
https://ojs.openagrar.de/index.php/JKA/article/download/1757/2100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Application
Rate (g a.i./ha)

Carrier Adjuvant
Increase in
Efficacy (%)

Propoxycarbazo

ne-sodium
42 Water None -

Propoxycarbazo

ne-sodium
42 Water

Methylated Seed

Oil (MSO)
5-35

Propoxycarbazo

ne-sodium
42 Water

Non-ionic

Surfactant (NIS)

17 (in one study

year)

Propoxycarbazo

ne-sodium
42 Water

Organosilicone

Surfactant
Negative effect

Propoxycarbazo

ne-sodium
-

Urea Ammonium

Nitrate (UAN)
-

5-30 lower than

water

Data from a study conducted in North Bohemia, Central Europe.[4] The addition of methylated

seed oil (MSO) as an adjuvant consistently enhanced the performance of propoxycarbazone-

sodium.

Experimental Protocols
The field trials cited in this guide were predominantly conducted following the guidelines

established by the European and Mediterranean Plant Protection Organization (EPPO).[5][6][7]

These standardized protocols ensure the reliability and comparability of the data generated.

Key Parameters of a Standardized Herbicide Efficacy Field Trial (based on EPPO guidelines):

Trial Design: Randomized Complete Block Design (RCBD) is a common design, with a

minimum of four replications for each treatment.[8]

Plot Size: Minimum plot size is typically 10-20 square meters.[9]

Treatments: Include an untreated control, the test product at various doses, and reference

products (alternative herbicides).
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Application: Herbicides are applied post-emergence at specific crop and weed growth stages

(e.g., tillering stage of wheat). Application equipment is calibrated to ensure uniform

coverage.

Assessments:

Weed Control Efficacy: Assessed visually as a percentage of control compared to the

untreated plot at specific intervals after application.

Crop Tolerance (Phytotoxicity): Visual assessment of any crop injury, such as stunting or

discoloration, is recorded.

Yield: Crop yield is measured at harvest to determine the impact of weed control on

productivity.

Data Analysis: Statistical analysis (e.g., ANOVA) is performed on the collected data to

determine significant differences between treatments.

Signaling Pathways and Experimental Workflows
To visualize the logical flow of a typical herbicide field trial and the mechanism of action of

propoxycarbazone-sodium, the following diagrams are provided.
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Phase 1: Trial Planning
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Phase 3: Data Collection & Analysis

Phase 4: Conclusion
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Figure 1. A generalized workflow for a herbicide efficacy field trial.
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Figure 2. Mechanism of action of propoxycarbazone-sodium via ALS inhibition.

Conclusion
The meta-analysis of field trial data indicates that propoxycarbazone-sodium is a highly

effective post-emergence herbicide for the control of key grass weeds in winter wheat. Its

performance is comparable or, in some cases, superior to other commonly used ALS-inhibiting

herbicides such as sulfosulfuron and pyroxsulam, particularly for the control of Bromus species.

[2] The efficacy of propoxycarbazone-sodium can be significantly enhanced with the addition of

a methylated seed oil (MSO) adjuvant.[4] Adherence to standardized experimental protocols,

such as those provided by EPPO, is crucial for generating reliable and comparable data in

herbicide efficacy trials. This data-driven comparison guide serves as a valuable resource for

researchers and professionals in the development and implementation of effective weed

management strategies in cereal production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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